Cas no 33168-21-7 (2-chloro-1-isobutoxy-4-nitrobenzene)

• Product Name: 2-chloro-1-isobutoxy-4-nitrobenzene
• CAS No: 33168-21-7
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 2105134
• PubChem ID: 68536085
• Update Time: 2025-04-21

2-chloro-1-isobutoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-isobutoxy-4-nitrobenzene
• 2-Chloro-1-isobutoxy-4-nitro-benzene
• SCHEMBL3167961
• DA-26685
• 33168-21-7
• HTPUQBCXJLMBTB-UHFFFAOYSA-N

• Inchi： 1S/C10H12ClNO3/c1-7(2)6-15-10-4-3-8(12(13)14)5-9(10)11/h3-5,7H,6H2,1-2H3
• InChI Key： HTPUQBCXJLMBTB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.0505709Da
• Monoisotopic Mass: 229.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.1Ų